Cas no 5351-08-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 5351-08-6
- NSC99
- DTXSID10276956
- 2-ethyl-1,2-diphenyl-butan-1-ol
- AKOS012383345
- DB-217322
- NSC-99
- 2-ETHYL-1,2-DIPHENYL-1-BUTANOL
- 2-ethyl-1,2-diphenylbutan-1-ol
-
-
- Inchi： 1S/C18H22O/c1-3-18(4-2,16-13-9-6-10-14-16)17(19)15-11-7-5-8-12-15/h5-14,17,19H,3-4H2,1-2H3
- InChI Key： XOBQKGMTTXFPNC-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)C(C1C=CC=CC=1)(CC)CC
Computed Properties
- Exact Mass: 254.16716
- Monoisotopic Mass: 254.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.025
- Boiling Point: 357.4°C at 760 mmHg
- Flash Point: 132.1°C
- Refractive Index: 1.557
- PSA: 20.23
- LogP: 4.47800
Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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